5-Bromo-3-nitroimidazo[1,2-a]pyridine

• IUPAC Name: 5-bromo-3-nitroimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H4BrN3O2/c8-5-2-1-3-6-9-4-7(10(5)6)11(12)13/h1-4H
• InChI Key: YXZPCMFBRFEPSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2C(=C1)Br)[N+](=O)[O-]
• Molecular Formula: C7H4BrN3O2
• DSSTOX Substance ID: DTXSID40550150
• Molecular Weight: 242.03 g/mol
• CAS RN: 111753-05-0

Description

5-Bromo-3-nitroimidazo[1,2-a]pyridine is a brominated compound with a molecular weight of 242.03 and a molecular formula of C7H4BrN3O2. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, including 5-Bromo-3-nitroimidazo[1,2-a]pyridine, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Chemical Reactions Analysis

While specific chemical reactions involving 5-Bromo-3-nitroimidazo[1,2-a]pyridine were not found in the retrieved sources, imidazo[1,2-a]pyridines in general have been synthesized through various chemical reactions, including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination.

Physical And Chemical Properties Analysis

5-Bromo-3-nitroimidazo[1,2-a]pyridine has a molecular weight of 242.03 and a molecular formula of C7H4BrN3O2. Detailed physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved sources.

Scientific Research Applications

Antiparasitic and Antitrypanosomal Activities

5-Bromo-3-nitroimidazo[1,2-a]pyridine derivatives demonstrate significant potential in antiparasitic applications. For instance, certain derivatives have shown effectiveness against parasites such as Leishmania donovani, L. infantum, and L. major, as well as against Trypanosoma brucei brucei and T. cruzi. These derivatives display good antileishmanial and antitrypanosomal activities, making them potential candidates for treating parasitic infections (Fersing et al., 2019). Additionally, some 5-Bromo-3-nitroimidazo[1,2-a]pyridine derivatives have been found effective as antitrypanosomatid molecules, particularly against L. infantum and T. brucei brucei (Fersing et al., 2018).

Synthesis and Structural Diversity

The synthesis of 5-Bromo-3-nitroimidazo[1,2-a]pyridine derivatives offers a pathway to creating diverse molecular structures, which is crucial for medicinal chemistry. These compounds can be synthesized through various methods, including the Suzuki–Miyaura cross-coupling reaction, providing a means to generate a wide range of derivatives with potential biological activities (Bazin et al., 2013).

Potential in Cancer Research

Some derivatives of 5-Bromo-3-nitroimidazo[1,2-a]pyridine have been identified for their potential in cancer research. For example, specific compounds have shown good antiproliferative activity against human colon cancer cell lines (Zhang et al., 2019). This suggests a promising avenue for the development of new anticancer agents.

Absence of Antibacterial Activity

Interestingly, a study focusing on the antibacterial activity of 2-thioalkyl-3-nitroimidazo[1,2-a]pyridine derivatives found that these compounds did not exhibit antibacterial properties against the tested bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa (Ablo et al., 2022). This finding is important in directing future research towards areas where these compounds are more likely to be effective.